2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide

• Molecular Formula: C19H23BrN2O3S
• Molecular Weight: 439.4 g/mol
• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-[(4-methylphenyl)methyl]amino]-N-propylacetamide
• InChI: InChI=1S/C19H23BrN2O3S/c1-3-12-21-19(23)14-22(13-16-6-4-15(2)5-7-16)26(24,25)18-10-8-17(20)9-11-18/h4-11H,3,12-14H2,1-2H3,(H,21,23)
• InChI Key: MSOJQHWUKTZOMX-UHFFFAOYSA-N
• SMILES: CCCNC(=O)CN(CC1=CC=C(C=C1)C)S(=O)(=O)C2=CC=C(C=C2)Br

Description

2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide, also known as BMS-986205, is a novel small molecule inhibitor that has been developed for the treatment of various diseases. This compound belongs to the class of sulfonyl-containing molecules and has shown promising results in preclinical studies.

Mechanism of Action

2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide acts as a selective inhibitor of the bromodomain and extra-terminal (BET) family of proteins, which are involved in the regulation of gene expression. By inhibiting BET proteins, 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide can modulate the expression of genes that are involved in various biological processes, including cell growth, differentiation, and inflammation.
Biochemical and physiological effects:
2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide has been shown to have significant biochemical and physiological effects in preclinical studies. It has been found to inhibit the growth of cancer cells, modulate the immune system, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide is its high potency and selectivity for BET proteins, which makes it an attractive candidate for further development as a therapeutic agent. However, like all experimental compounds, 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide has limitations, including the need for further safety and efficacy studies.

Future Directions

There are several future directions for the development of 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide. One potential application is in the treatment of cancer, where 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide has shown promising preclinical results. Another potential application is in the treatment of autoimmune disorders, where 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide has demonstrated the ability to modulate the immune system. Additionally, further studies are needed to investigate the safety and efficacy of 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide in humans.

Synthesis Methods

The synthesis of 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide involves several steps, including the preparation of the starting materials, the formation of the intermediate products, and the final purification of the compound. The detailed synthesis method has been published in a research article by the developers of 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide.

Scientific Research Applications

2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammation. In preclinical studies, 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-propylacetamide has shown potent anti-tumor activity and has demonstrated the ability to modulate the immune system.